N-(3-fluorophenyl)-2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[2-(furan-2-yl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]acetamide
• InChI: InChI=1S/C21H17FN2O3S/c22-14-5-3-6-15(11-14)23-20(25)13-24-16-7-1-2-9-18(16)28-19(12-21(24)26)17-8-4-10-27-17/h1-11,19H,12-13H2,(H,23,25)
• InChI Key: RYLUZLLJVMPDIU-UHFFFAOYSA-N
• Canonical SMILES: C1C(SC2=CC=CC=C2N(C1=O)CC(=O)NC3=CC(=CC=C3)F)C4=CC=CO4
• Molecular Formula: C21H17FN2O3S
• Molecular Weight: 396.4 g/mol

Description

N-(3-fluorophenyl)-2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide is a useful research compound. Its molecular formula is C21H17FN2O3S and its molecular weight is 396.44. The purity is usually 95%.
BenchChem offers high-quality N-(3-fluorophenyl)-2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-fluorophenyl)-2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

One aspect of the scientific research applications of N-(3-fluorophenyl)-2-(2-(furan-2-yl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide focuses on the synthesis and structural characterization of related benzothiazepine derivatives. For instance, a study by Nguyen et al. (2018) detailed the synthesis of a benzothiazepine derivative through the reaction of o-aminothiophenol with N-(p-tolyl)-2-(2-(3-oxo-3-phenylprop-1-en-1-yl)phenoxy)acetamide, prepared from salicylaldehyde and acetophenone. The structures of the compounds were elucidated using IR, 1H-NMR, 13C-NMR, and HR-MS spectral data (C. T. Nguyen, H. Bui, & D. H. Nguyen, 2018).

Antimicrobial and Anti-inflammatory Activities

Another area of research explores the antimicrobial and anti-inflammatory potential of benzothiazepine and related compounds. A study conducted by Tailor et al. (2014) synthesized substituted dibenzo[b,f][1,4]thiazepines with an attached 2-chloro N-phenylacetamide moiety and evaluated their antibacterial properties against both gram-positive and gram-negative bacteria, showing significant antimicrobial activity (J. H. Tailor, Priti C. Patel, & G. Malik, 2014).

Furthermore, Sunder et al. (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide and assessed their anti-inflammatory activity. Among the synthesized compounds, several showed significant to moderate anti-inflammatory activities (K. Sunder & Jayapal Maleraju, 2013).

Anticonvulsant and Antipsychotic Activities

The anticonvulsant and antipsychotic potentials of benzothiazepine derivatives have also been a subject of investigation. Kohn et al. (1993) expanded on a class of anticonvulsants by preparing and evaluating C(alpha)-heteroaromatic analogues of alpha-acetamido-N-benzylacetamides, discovering that certain derivatives provided excellent protection against seizures in mice, rivaling the efficacy of established treatments like phenytoin (H. Kohn, K. Sawhney, P. Bardel, D. Robertson, & J. Leander, 1993).

Additionally, the study by Kaur et al. (2012) on the synthesis and biological evaluation of new benzoxazepine and benzothiazepine compounds revealed antipsychotic as well as anticonvulsant properties, highlighting the potential of these derivatives in treating psychiatric and neurological disorders (H. Kaur, Sunil Kumar, A. Chaudhary, & Ashok Kumar, 2012).